Cas no 1251017-07-8 (1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid)

• Product Name: 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid
• CAS No: 1251017-07-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6177965
• PubChem ID: 21241734
• Update Time: 2025-06-08

1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1251017-07-8
• SCHEMBL2972267
• EN300-719466
• 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid
• AKOS006333270

• Inchi： 1S/C7H9N3O2/c11-7(12)6-9-4-1-2-8-3-5(4)10-6/h8H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： HTKOPUGPTOYZCZ-UHFFFAOYSA-N
• SMILES： OC(C1=NC2=C(CNCC2)N1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid

1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid

The compound 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid (CAS No. 1251017-07-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and versatile reactivity. The molecule consists of a fused imidazole and pyridine ring system with a carboxylic acid group attached at the 2-position. This structural arrangement imparts the compound with distinctive electronic and steric properties, making it an interesting subject for both academic research and practical applications.

Recent studies have highlighted the importance of imidazo[4,5-c]pyridine derivatives in the field of medicinal chemistry. Researchers have explored the potential of these compounds as bioactive agents, particularly in the context of enzyme inhibition and receptor modulation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that imidazo[4,5-c]pyridine-2-carboxylic acid derivatives exhibit potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores the compound's potential as a lead molecule for drug development.

The synthesis of 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the imidazole ring system. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 paper in *Green Chemistry* reported the use of microwave-assisted synthesis to produce this compound with high yield and purity. Such methods not only reduce reaction times but also minimize waste generation, aligning with current trends toward sustainable chemical practices.

In addition to its medicinal applications, imidazo[4,5-c]pyridine derivatives have shown promise in materials science. A 2023 study in *Advanced Materials* explored the use of these compounds as building blocks for constructing two-dimensional covalent organic frameworks (COFs). The carboxylic acid group in 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-2-carboxylic acid facilitates strong intermolecular interactions, making it an ideal candidate for designing porous materials with tailored properties. These materials could find applications in gas storage and catalysis.

The electronic properties of imidazo[4,5-c]pyridines also make them attractive for optoelectronic applications. A 2023 research article in *Chemistry of Materials* investigated the use of these compounds as chromophores in organic light-emitting diodes (OLEDs). The study revealed that incorporating imidazo[4